Cas no 751-03-1 (Obacunone)

Obacunone Properties

Names and Identifiers

• OBACUNON
• Obacunoic acid ε-lactone
• Tricoccin S3
• Obacunone
• Ai3-37934
• Ccris 8657
• Obacunoic acid, eta-lactone
• Oxireno(4,4A)-2-benzopyrano(6,5-G)(2)benzoxepin-3,5,9(3ah,4bh,6H)-trione, 1-(3-furanyl)-1,6A,7,11A,11B,12,13,13A-octahydro-4B,7,7,11A,13A-pentamethyl-, (1S,3as,4ar,4br,6ar,11ar,11br,11br,13as)-
• OBACUNONE(P)
• CasiMirolide
• Obacune
• Obacunoic acid 3,4-lactone
• [ "" ]
• eta-lactone
• Tricoccin S3;
• MLS002473187
• Obacunone, analytical standard
• HMS2198M14
• SMR001397279
• CHEBI:7713
• Q-100808
• s3784
• CS-0008951
• MFCD00075888
• 8-(Furan-3-yl)-1,1,5a,7a,11b-pentamethyl-5b,6,7,7a,8,11b,13,13a-octahydrooxireno[4',5']pyrano[4',3':5,6]naphtho[2,1-c]oxepine-3,10,12(1H,5aH,10aH)-trione
• A865740
• EX-A4868
• HY-N0428
• CCG-269280
• CHEMBL404140
• AC-34270
• SCHEMBL564187
• NCGC00247493-01
• Q27107562
• (1R,2R,4S,7S,8S,11R,12R,18R)-7-(furan-3-yl)-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icos-13-ene-5,15,20-trione
• AKOS015897086
• Z3234884793
• DTXSID20996592
• C08775
• 751-03-1
• AS-56011
• (1S,3aS,4aR,4bR,6aR,11aR,11bR,13aS)-1-(furan-3-yl)-4b,7,7,11a,13a-pentamethyl-1,6a,7,11a,11b,12,13,13a-octahydrooxepino[4',3':3,4]benzo[1,2-f]oxireno[2,3-d]isochromene-3,5,9(3aH,4bH,6H)-trione
• 3-furyl(pentamethyl)[?]trione
• 1-(3-Furyl)-4b,7,7,11a,13a-pentamethyl-1,6a,7,11a,11b,12,13,13a-octahydrooxireno[2',3':4,4a]isochromeno[6,5-g][2]benzoxepine-3,5,9(3ah,4bh,6H)-trione #
• NS00015858
• NSC611284
• (1R,2R,4S,7S,8S,11R,12R,18R)-7-(furan-3-yl)-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo[9.9.0.0^{2,4.0^{2,8.0^{12,18]icos-13-ene-5,15,20-trione
• 1-(3-Furyl)-4b,7,7,11a,13a-pentamethyl-1,6a,7,11a,11b,12,13,13a-octahydrooxireno[2',3':4,4a]isochromeno[6,5-g][2]benzoxepine-3,5,9(3aH,4bH,6H)-trione
• MAYJEFRPIKEYBL-UHFFFAOYSA-N
• 2-isopropenyl-5-methyl-furo[3,2-f]benzofuran-4,8-dione
• (1R,2R,4S,7S,8S,11R,12R,18R)-7-(furan-3-yl)-1,8,12,17,17-pentamethyl-3,6,16-trioxapentacyclo(9.9.0.02,4.02,8.012,18)icos-13-ene-5,15,20-trione
• 2-isopropenyl-5-methyl-furo(3,2-f)benzofuran-4,8-dione
• +Expand

• MDL： MFCD00075888
• InChIKey： MAYJEFRPIKEYBL-OASIGRBWSA-N
• Inchi： 1S/C26H30O7/c1-22(2)16-12-17(27)25(5)15(23(16,3)9-7-18(28)32-22)6-10-24(4)19(14-8-11-30-13-14)31-21(29)20-26(24,25)33-20/h7-9,11,13,15-16,19-20H,6,10,12H2,1-5H3/t15-,16+,19+,20-,23-,24+,25+,26-/m1/s1
• SMILES： O1[C@]2([H])C(=O)O[C@@]([H])(C3=C([H])OC([H])=C3[H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]4([H])[C@]5(C([H])=C([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])[C@]5([H])C([H])([H])C([C@@]4(C([H])([H])[H])[C@]132)=O)C([H])([H])[H]

Computed Properties

• Exact Mass: 454.199153g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 454.199153g/mol
• Monoisotopic Mass: 454.199153g/mol
• Topological Polar Surface Area: 95.3Ų
• Heavy Atom Count: 33
• Complexity: 985
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 454.5

Experimental Properties

• LogP: 3.92460
• PSA: 95.34000
• Refractive Index: 1.614
• Boiling Point: 626.2 °C at 760 mmHg
• Melting Point: 229～230℃
• Flash Point: 332.5 °C
• Color/Form: Powder
• Density: 1.32

Related Categories

• Triterpenoids